Cas no 1261822-71-2 (2-Chloro-3-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Chloro-3-(trifluoromethoxy)benzonitrile
• CAS No: 1261822-71-2
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• CID: 4969603
• Update Time: 2025-05-24

2-Chloro-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C8H3ClF3NO/c9-7-5(4-13)2-1-3-6(7)14-8(10,11)12/h1-3H
• InChI Key： XUTSDIJRXIPPSB-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 2-Chloro-3-(trifluoromethoxy)benzonitrile

2-Chloro-3-(trifluoromethoxy)benzonitrile: A Comprehensive Overview

2-Chloro-3-(trifluoromethoxy)benzonitrile, identified by the CAS number 1261822-71-2, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is characterized by its benzonitrile backbone, with a chlorine atom at the 2-position and a trifluoromethoxy group at the 3-position. The combination of these substituents imparts distinctive electronic and steric effects, making it a valuable molecule in various chemical and pharmaceutical contexts.

The synthesis of 2-Chloro-3-(trifluoromethoxy)benzonitrile typically involves multi-step organic reactions, often utilizing aryl halides as starting materials. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of this compound. These methods not only improve yield but also reduce the environmental footprint of the production process, aligning with current green chemistry trends.

One of the most promising applications of 2-Chloro-3-(trifluoromethoxy)benzonitrile lies in its role as an intermediate in drug discovery. The trifluoromethoxy group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are critical properties for drug candidates. Recent studies have explored its potential in developing new therapies for cancer and infectious diseases, where precise control over molecular interactions is essential.

In addition to pharmaceutical applications, 2-Chloro-3-(trifluoromethoxy)benzonitrile has shown utility in agrochemicals. Its ability to modulate enzyme activity makes it a candidate for novel herbicides or insecticides. Researchers have reported that this compound exhibits selective toxicity against certain pest species without adversely affecting non-target organisms, which is a significant advantage in sustainable agriculture.

The electronic properties of 2-Chloro-3-(trifluoromethoxy)benzonitrile also make it a valuable component in materials science. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of advanced materials such as organic semiconductors and sensors. Recent breakthroughs in nanotechnology have further expanded its potential in creating high-performance electronic devices.

From an environmental perspective, understanding the fate and transport of CAS No. 1261822-71-2 is crucial for assessing its safety and sustainability. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term ecological impacts and ensure safe handling practices.

In conclusion, 2-Chloro-3-(trifluoromethoxy)benzonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research and development. Its applications span across pharmaceuticals, agrochemicals, and materials science, driven by advancements in synthetic methodologies and a deeper understanding of its molecular behavior. As research progresses, this compound is poised to contribute significantly to solving some of the most pressing challenges in modern science.